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Compound of Interest

Compound Name: NH2-PEG5-OH

Cat. No.: B1665361

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Amino-PEG5-alcohol (CAS No.
34188-11-9), a heterobifunctional polyethylene glycol (PEG) linker. It is an essential tool in
bioconjugation, drug delivery systems, and materials science due to its dual functionality and
hydrophilic properties.

Core Specifications and Properties

Amino-PEG5-alcohol is a PEG derivative featuring a primary amine (-NHz) group on one end
and a hydroxyl (-OH) group on the other, separated by a 5-unit PEG spacer.[1] This structure
provides agueous solubility and a flexible linkage for conjugating diverse molecules.[2][3][4]
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Identifier Value Source(s)
CAS Number 34188-11-9 [1][5][6]
Molecular Formula C10H23NOs [11[2][4]1[5]16]
Molecular Weight 237.29 g/mol [11[2][5]
14-amino-3,6,9,12-
IUPAC Name
tetraoxatetradecan-1-ol
NH2-PEG5-OH, 1-Amino-14-
Synonyms hydroxy-3,6,9,12- [5]
tetraoxatetradecane
Parameter Value Source(s)
Burit Typically =295%; lots available GBIAEI]
uri
Y at >98%
- Soluble in Water, DMSO, DMF,
Solubility [4]
DCM
Storage Condition -20°C for long-term storage [4]

Chemical Reactivity and Applications

The utility of Amino-PEG5-alcohol stems from its heterobifunctional nature. The terminal amine
and hydroxyl groups can participate in orthogonal reactions, allowing for sequential conjugation
of different molecules.

e Primary Amine (-NHz): The nucleophilic amine group readily reacts with various
electrophiles. Common applications include conjugation to:

o Carboxylic acids (often activated by EDC/NHS) to form stable amide bonds.
o Activated NHS esters.[2][3][4]

o Aldehydes or ketones via reductive amination.[2][3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.vulcanchem.com/product/vc518595
https://pubchem.ncbi.nlm.nih.gov/compound/Amino-PEG5-alcohol
https://precisepeg.com/products/amino-peg5-alcohol
https://www.vulcanchem.com/product/vc518595
https://cenmed.com/amino-peg5-alcohol-c09-1096-386/
https://broadpharm.com/product/bp-22355
https://pubchem.ncbi.nlm.nih.gov/compound/Amino-PEG5-alcohol
https://precisepeg.com/products/amino-peg5-alcohol
https://www.vulcanchem.com/product/vc518595
https://cenmed.com/amino-peg5-alcohol-c09-1096-386/
https://pubchem.ncbi.nlm.nih.gov/compound/Amino-PEG5-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/Amino-PEG5-alcohol
https://axispharm.com/product/amino-peg5-alcohol/
https://broadpharm.com/product/bp-22355
https://precisepeg.com/products/amino-peg5-alcohol
https://www.smolecule.com/products/s518595
https://broadpharm.com/product/bp-22355
https://broadpharm.com/product/bp-22355
https://cenmed.com/amino-peg5-alcohol-c09-1096-386/
https://axispharm.com/product/amino-peg5-alcohol/
https://broadpharm.com/product/bp-22355
https://cenmed.com/amino-peg5-alcohol-c09-1096-386/
https://axispharm.com/product/amino-peg5-alcohol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

e Hydroxyl (-OH): The terminal alcohol provides a secondary site for modification. It can be:

o Further derivatized to introduce other functional groups (e.g., tosylates, mesylates for

reaction with nucleophiles).

o Used for attachment to surfaces or other molecules through reactions like esterification.

This dual reactivity makes it a valuable component in the synthesis of complex bioconjugates,

including Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACS).

[8]
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Caption: Functional overview of Amino-PEG5-alcohol as a heterobifunctional linker.

Representative Experimental Protocol
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The following is a generalized protocol for the conjugation of Amino-PEG5-alcohol to a protein

containing an N-hydroxysuccinimide (NHS) ester.

Disclaimer: This is a representative workflow. Optimal conditions (e.g., pH, buffer composition,

molar ratios, reaction time) must be determined empirically for each specific application.

NHS-activated protein in a suitable amine-free buffer (e.g., PBS, HEPES)
Amino-PEG5-alcohol

Reaction Buffer: Amine-free buffer, pH 7.5-8.5 (e.g., 100 mM sodium phosphate, 150 mM
NaCl, pH 8.0)

Quenching Buffer: 1 M Tris-HCI, pH 8.0
Purification system (e.g., size-exclusion chromatography, dialysis)
Preparation of Reagents:

o Dissolve the NHS-activated protein in the Reaction Buffer to a final concentration of 1-5
mg/mL.

o Dissolve Amino-PEGb5-alcohol in the Reaction Buffer to create a 10-50 mM stock solution.
Prepare this solution immediately before use.

Conjugation Reaction:

o Add a 10- to 50-fold molar excess of the Amino-PEG5-alcohol solution to the protein
solution.

o Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C overnight with
gentle stirring.

Quenching:
o Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

o Incubate for 30 minutes at room temperature to quench any unreacted NHS esters.
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o Purification:

o Remove excess, unreacted Amino-PEG5-alcohol and quenching reagent from the protein
conjugate using size-exclusion chromatography (SEC) or extensive dialysis against a
suitable storage buffer (e.g., PBS, pH 7.4).

e Analysis:

o Confirm successful conjugation using appropriate analytical techniques, such as SDS-
PAGE (which may show a shift in molecular weight) or Mass Spectrometry (for precise

mass determination).

1. Reagent Preparation
- Dissolve Protein in Reaction Buffer (pH 8.0)
- Dissolve Amino-PEG5-alcohol

2. Conjugation

- Add 10-50x molar excess of PEG to Protein
- Incubate 1-2h at RT

3. Quenching
- Add Tris buffer to stop the reaction

4. Purification
- Remove excess PEG via SEC or Dialysis

5. Analysis
- Confirm conjugation via SDS-PAGE or MS

Click to download full resolution via product page

Caption: General experimental workflow for protein conjugation using Amino-PEG5-alcohol.
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Safety and Handling

Based on available safety data, Amino-PEG5-alcohol should be handled with care in a
laboratory setting.

e Hazards: May cause skin irritation (H315), serious eye irritation (H319), and respiratory
irritation (H335).[5][9]

e Precautions: Use in a well-ventilated area.[9] Avoid breathing vapors or mist.[9] Wear
appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection.[9] Wash hands thoroughly after handling.[9]

Always consult the most recent Safety Data Sheet (SDS) from your supplier before use for
complete safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665361#amino-peg5-alcohol-cas-number-34188-
11-9-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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